3-((2,2-Dimethylthietan-3-yl)amino)butanamide

• Molecular Formula: C9H18N2OS
• Molecular Weight: 202.32 g/mol
• IUPAC Name: 3-[(2,2-dimethylthietan-3-yl)amino]butanamide
• InChI: InChI=1S/C9H18N2OS/c1-6(4-8(10)12)11-7-5-13-9(7,2)3/h6-7,11H,4-5H2,1-3H3,(H2,10,12)
• InChI Key: AHNQQJKOSQMWJC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N)NC1CSC1(C)C

Description

3-((2,2-Dimethylthietan-3-yl)amino)butanamide is a chemical compound with the molecular formula C₉H₁₈N₂OS and a molecular weight of 202.32 g/mol . This compound is primarily used for research purposes and is not intended for medical or clinical applications .

Chemical Reactions Analysis

3-((2,2-Dimethylthietan-3-yl)amino)butanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

3-((2,2-Dimethylthietan-3-yl)amino)butanamide has various scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Biology: Employed in biochemical studies to understand molecular interactions and pathways.

Medicine: Investigated for potential therapeutic applications, although not used clinically.

Industry: Utilized in the development of new materials and chemical processes

Comparison with Similar Compounds

3-((2,2-Dimethylthietan-3-yl)amino)butanamide can be compared with other similar compounds, such as:

2-Amino-2,3-dimethylbutyramide: Similar in structure but differs in the presence of the thietan ring.

N,N-Dimethylbutanamide: Lacks the thietan ring and has different chemical properties.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and physical properties .